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Compound of Interest

Compound Name: 4-Chlorophenyl mesityl sulfone
CAS No.: 22944-35-0
Cat. No.: B11939437
\ J

An In-depth Technical Guide to 4-Chlorophenyl Mesityl Sulfone: Structure, Properties, and
Synthetic Strategy

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Chlorophenyl mesityl sulfone,
a diaryl sulfone of interest in synthetic and medicinal chemistry. While specific experimental
data for this compound is not extensively documented in public literature, this guide establishes
its core physicochemical properties through structural analysis. By examining the well-
characterized analog, 4-Chlorophenyl methyl sulfone, and fundamental principles of organic
chemistry, we delineate the scientific rationale for its synthesis, potential reactivity, and
applications. This document serves as a foundational resource for researchers, offering a
robust theoretical framework, generalized experimental protocols, and insights into the strategic
inclusion of the diaryl sulfone motif in complex molecules.

Introduction: The Diaryl Sulfone Scaffold

The diaryl sulfone moiety is a cornerstone in medicinal chemistry and materials science.[1]
Characterized by a hexavalent sulfur atom double-bonded to two oxygen atoms and single-
bonded to two aryl groups, this functional group imparts a unique combination of chemical
stability, polarity, and conformational rigidity to a molecule. The sulfone group is a strong
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electron-withdrawing group and can act as a hydrogen bond acceptor, properties that are
frequently exploited to modulate the pharmacokinetic and pharmacodynamic profiles of drug
candidates.[2] Its structural stability makes it resistant to metabolic degradation, a key feature
for improving the in-vivo half-life of therapeutic agents.[2]

This guide focuses on a specific, yet lesser-documented member of this class: 4-Chlorophenyl
mesityl sulfone. We will dissect its structure, compare it to a well-known analog to predict its
behavior, and provide a scientifically grounded pathway for its synthesis and analysis.

Core Compound Profile: 4-Chlorophenyl Mesityl
Sulfone

4-Chlorophenyl mesityl sulfone is defined by its two distinct aryl substituents: a 4-
chlorophenyl group and a mesityl (2,4,6-trimethylphenyl) group. The molecular identity is
established by the following core data:

Property Value Source
Molecular Formula C15H15ClO2S N/A
Molecular Weight 294.80 g/mol N/A
CAS Number 22944-35-0 N/A

The presence of the bulky, electron-donating mesityl group in conjunction with the electron-
withdrawing 4-chlorophenyl group creates a molecule with distinct electronic and steric
properties that are expected to influence its reactivity and biological interactions.

A Tale of Two Sulfones: Comparative Analysis with
an Analog

To understand the likely properties of 4-Chlorophenyl mesityl sulfone, it is instructive to
compare it with its simpler, well-documented analog, 4-Chlorophenyl methyl sulfone (CAS: 98-
57-7).[3]
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Property

4-Chlorophenyl
Mesityl Sulfone

4-Chlorophenyl
Methyl Sulfone

Rationale for
Predicted
Differences

Molecular Weight

294.80 g/mol

190.65 g/mol [3][4]

The mesityl group is
significantly larger

than the methyl group.

Lipophilicity (LogP)

Higher (Predicted)

1.05[3]

The additional
nonpolar hydrocarbon
structure of the
mesityl group

increases lipophilicity.

Steric Hindrance

Significant

Minimal

The three methyl

groups on the mesityl
ring create substantial
steric bulk around the

sulfone core.

Reactivity

Lower (Predicted)

Higher[4]

Steric hindrance from
the mesityl group is
expected to shield the
sulfone and the
aromatic ring from
nucleophilic or

electrophilic attack.

Solubility

Lower in polar

solvents (Predicted)

Soluble in organic

solvents[4]

The increased
molecular weight and
lipophilicity will likely
decrease solubility in

polar media.

This comparative analysis underscores a critical concept in drug design: small structural

changes can have profound impacts on a molecule's physicochemical properties. The choice of
a mesityl group over a methyl group is a deliberate design decision, likely intended to introduce
steric bulk to control molecular conformation or to modulate interactions with a biological target.
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Caption: Logical relationship between the target compound and its methyl analog.

Synthetic Strategy: A Generalized Protocol

The synthesis of diaryl sulfones is most commonly achieved via a Friedel-Crafts sulfonation or
sulfonylation reaction. For 4-Chlorophenyl mesityl sulfone, the logical disconnection
approach points to two primary starting materials: a 4-chlorobenzene derivative and a
mesitylene derivative.

A plausible and robust synthetic route involves the reaction of 4-chlorobenzenesulfonyl chloride
with mesitylene in the presence of a Lewis acid catalyst, such as aluminum chloride (AICIs) or
iron(l11) chloride (FeCls).
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Caption: Generalized workflow for the synthesis of 4-Chlorophenyl mesityl sulfone.

Experimental Protocol: General Method for Synthesis

Disclaimer: This protocol is a generalized procedure based on established chemical principles
for Friedel-Crafts reactions. It must be adapted and optimized by a qualified chemist. All
operations should be performed in a well-ventilated fume hood with appropriate personal
protective equipment (PPE).

Materials:

4-Chlorobenzenesulfonyl chloride

o Mesitylene

e Anhydrous aluminum chloride (AICI3)

e Anhydrous dichloromethane (DCM) or another suitable inert solvent
¢ Hydrochloric acid (1M HCI)

o Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
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» Solvents for recrystallization (e.g., ethanol, isopropanol)
Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, add mesitylene (1.1 equivalents) and
anhydrous DCM.

o Catalyst Addition: Cool the mixture to O °C in an ice bath. Carefully add anhydrous aluminum
chloride (1.2 equivalents) portion-wise, ensuring the temperature does not rise significantly.

e Substrate Addition: Dissolve 4-chlorobenzenesulfonyl chloride (1.0 equivalent) in anhydrous
DCM and add it to the dropping funnel. Add this solution dropwise to the reaction mixture
over 30-60 minutes, maintaining the temperature at 0 °C.

o Reaction Progression: After the addition is complete, allow the reaction to warm to room
temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly and
carefully quench the reaction by adding crushed ice, followed by 1M HCI to dissolve the
aluminum salts.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with 1M HCI, saturated NaHCOs solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

« Purification: Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol)
or by column chromatography on silica gel to obtain pure 4-Chlorophenyl mesityl sulfone.

e Characterization: Confirm the identity and purity of the final product using techniques such
as 'H NMR, 13C NMR, Mass Spectrometry, and IR Spectroscopy.
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Applications in Drug Discovery and Materials
Science

While specific applications for 4-Chlorophenyl mesityl sulfone are not widely reported, the
broader class of diaryl sulfones is integral to several fields:

o Medicinal Chemistry: Sulfone-containing compounds are used as antibacterial, anti-
inflammatory, and anti-cancer agents.[2][5] The rigid and polar nature of the sulfone group
can facilitate strong binding to target proteins.

o Polymer Science: High-performance polymers like polysulfones (PES) and polyethersulfones
(PESU) utilize diaryl sulfone monomers to achieve high thermal stability and mechanical
strength.

» Agrochemicals: The sulfone moiety is present in various pesticides and herbicides, where it
contributes to the molecule's stability and biological activity.[4]

The unique steric profile of the mesityl group in 4-Chlorophenyl mesityl sulfone suggests it
could be a valuable building block for creating conformationally restricted molecules, a common
strategy in rational drug design to enhance selectivity and potency.

Safety and Handling

No specific Safety Data Sheet (SDS) is readily available for 4-Chlorophenyl mesityl sulfone.
However, based on the data for its analog, 4-Chlorophenyl methyl sulfone, and general
principles for related compounds, the following precautions should be observed:

o Hazard Class: Likely to be classified as harmful if swallowed and may cause skin, eye, and
respiratory irritation.[6]

» Handling: Use in a well-ventilated area. Avoid breathing dust. Wear appropriate PPE,
including safety goggles, gloves, and a lab coat.[6]

o Storage: Store in a tightly closed container in a cool, dry place.

Researchers must conduct a thorough risk assessment before synthesizing or handling this
compound.
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Conclusion

4-Chlorophenyl mesityl sulfone represents an intriguing molecular scaffold whose full
potential is yet to be explored. This guide has established its fundamental identity and
molecular weight (294.80 g/mol ). By leveraging data from its well-studied analog, 4-
Chlorophenyl methyl sulfone, and applying core principles of organic chemistry, we have
provided a comprehensive framework for its synthesis, predicted its key physicochemical
properties, and outlined its potential areas of application. The strategic combination of steric
bulk from the mesityl group and the robust electronic properties of the diaryl sulfone core
makes this compound a compelling target for future research in drug discovery and materials
science.
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e To cite this document: BenchChem. [4-Chlorophenyl mesityl sulfone molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11939437#4-chlorophenyl-mesityl-sulfone-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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